Cas no 1005612-96-3 (1-(1,5-dimethyl-1H-pyrazol-4-yl)-4,4,4-trifluorobutane-1,3-dione)

• Product Name: 1-(1,5-dimethyl-1H-pyrazol-4-yl)-4,4,4-trifluorobutane-1,3-dione
• CAS No: 1005612-96-3
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• MDL: MFCD03419773
• CID: 3058832
• PubChem ID: 17024719
• Update Time: 2025-10-05

1-(1,5-dimethyl-1H-pyrazol-4-yl)-4,4,4-trifluorobutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(1,5-Dimethyl-1H-pyrazol-4-yl)-4,4,4-trifluoro-butane-1,3-dione
• AKOS B007358
• ART-CHEM-BB B007358
• 1-(1,5-dimethyl-1H-pyrazol-4-yl)-4,4,4-trifluorobutane-1,3-dione
• AKOS000308269
• 1005612-96-3
• BBL038935
• MMOYOWMITIFWRI-UHFFFAOYSA-N
• 1-(1,5-dimethylpyrazol-4-yl)-4,4,4-trifluoro-butane-1,3-dione
• 1-(1,5-DIMETHYL-1H-PYRAZOL-4-YL)-4,4,4-TRIFLUORO-1,3-BUTANEDIONE
• STK312756
• 1-(1,5-dimethylpyrazol-4-yl)-4,4,4-trifluorobutane-1,3-dione
• CS-0279742
• EN300-228441

• MDL： MFCD03419773
• Inchi： 1S/C9H9F3N2O2/c1-5-6(4-13-14(5)2)7(15)3-8(16)9(10,11)12/h4H,3H2,1-2H3
• InChI Key： MMOYOWMITIFWRI-UHFFFAOYSA-N
• SMILES： FC(C(CC(C1C=NN(C)C=1C)=O)=O)(F)F

Computed Properties

• Exact Mass: 234.06161202Da
• Monoisotopic Mass: 234.06161202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52Ų